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Compound of Interest

Compound Name: 2-(4-Aminophenylthio)acetic acid

Cat. No.: B089599 Get Quote

Essential Safety and Handling Guide for 2-(4-
Aminophenylthio)acetic Acid
This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling 2-(4-Aminophenylthio)acetic acid
(CAS No. 104-18-7). Adherence to these procedures is critical for ensuring personal safety and

maintaining a secure laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
2-(4-Aminophenylthio)acetic acid is classified as a hazardous chemical.[1] It is toxic if

swallowed, causes skin and serious eye irritation, and may cause respiratory irritation or

allergy-like symptoms if inhaled.[1] Therefore, stringent adherence to the following personal

protective equipment (PPE) guidelines is mandatory to minimize exposure.

Table 1: Personal Protective Equipment (PPE) for Handling 2-(4-Aminophenylthio)acetic
Acid
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Protection Type
Specific
Recommendations

Standard/Source

Eye and Face Protection
Wear chemical safety goggles

or a face shield.

OSHA 29 CFR 1910.133 or

European Standard EN166[1]

Skin Protection

Wear impervious gloves (e.g.,

Nitrile rubber) and a lab coat or

protective suit.

General Laboratory Practice[2]

Respiratory Protection

A NIOSH/MSHA approved

respirator is required if

ventilation is inadequate or

dust is generated.[3] Under

normal use with adequate

ventilation, it may not be

needed.

Manufacturer SDS[1][3]

Hand Protection

Chemical-resistant gloves are

required. Inspect gloves for

integrity before use.

Manufacturer SDS[1][3]

Operational Plan for Safe Handling
A systematic approach to handling 2-(4-Aminophenylthio)acetic acid is crucial from receipt to

disposal. The following workflow outlines the necessary steps to maintain a safe laboratory

environment.

1. Receiving and Storage:

Receiving: Upon receipt, inspect the container to ensure its integrity and verify that it is

correctly labeled.

Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such

as strong oxidizing agents.[1] Keep the container tightly closed when not in use.[1][3][4]

2. Handling and Use:
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Preparation and Use: Always work in a well-ventilated area, preferably within a chemical

fume hood, especially when handling the solid powder form to prevent dust inhalation.[2][4]

Hygiene: Wash hands thoroughly after handling.[1] Do not eat, drink, or smoke in areas

where the chemical is handled or stored.[1][4]

Engineering Controls: Ensure that eyewash stations and safety showers are readily

accessible and in close proximity to the workstation.[1][4]

Emergency Procedures: Spill and Exposure
Response
Immediate and appropriate action is critical in the event of a spill or personnel exposure.

First Aid Measures:

Exposure Route First Aid Protocol

Eye Contact

Immediately rinse with plenty of water, including

under the eyelids, for at least 15 minutes.

Remove contact lenses if present and easy to

do so. Seek immediate medical attention.[1][3]

Skin Contact

Immediately wash off with soap and plenty of

water while removing all contaminated clothing

and shoes. Seek medical attention.[1][3]

Inhalation

Move the person to fresh air. If breathing is

difficult or absent, provide artificial respiration.

Seek immediate medical attention.[1][3]

Ingestion

Do NOT induce vomiting. Clean the mouth with

water and seek immediate medical attention.[1]

[3]

Spill Response Workflow:
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The following diagram outlines the procedural steps for responding to a spill of 2-(4-
Aminophenylthio)acetic acid.

Immediate Actions

Containment & Cleanup

Decontamination

Waste Disposal

Evacuate Area

Ensure Adequate Ventilation

Don Appropriate PPE
(Respirator, Goggles, Gloves, Lab Coat)

Contain Spill with Inert Absorbent Material

Collect Material with Spark-Proof Tools

Place in a Labeled, Sealed Container for Disposal

Clean Spill Area with Soap and Water

Wash Hands and Exposed Skin Thoroughly

Dispose of Waste via Licensed Service
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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